(S)-2,3-Dihydro-5,7-dihydroxy-8-methyl-2-phenyl-4-benzopyrone

• CAS No.: 55743-21-0
• Product Name: (S)-2,3-Dihydro-5,7-dihydroxy-8-methyl-2-phenyl-4-benzopyrone
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol
• IUPAC Name: (2S)-5,7-dihydroxy-8-methyl-2-phenyl-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O4/c1-9-11(17)7-12(18)15-13(19)8-14(20-16(9)15)10-5-3-2-4-6-10/h2-7,14,17-18H,8H2,1H3/t14-/m0/s1
• Standard InChIKey: QSRIZZQWNHKERT-AWEZNQCLSA-N
• Isomeric SMILES: CC1=C2C(=C(C=C1O)O)C(=O)C[C@H](O2)C3=CC=CC=C3
• SMILES: CC1=C2C(=C(C=C1O)O)C(=O)CC(O2)C3=CC=CC=C3
• Canonical SMILES: CC1=C2C(=C(C=C1O)O)C(=O)CC(O2)C3=CC=CC=C3
• Description: (2S)-8-methylpinocembrin is a dihydroxyflavanone that is pinocembrin substituted by a methyl group at position 8. It has been isolated from the buds of Cleistocalyx operculatus. It has a role as a plant metabolite. It is a dihydroxyflavanone and a (2S)-flavan-4-one. It derives from a pinocembrin.
• Synonyms: (±)-Cryptostrobin
• PubChem Compound: 6453244
• Last Modified: Dec 23 2021